Cas no 1057671-10-9 (3-(4-chloro-3-fluorophenyl)propanal)

3-(4-Chloro-3-fluorophenyl)propanal is a fluorinated and chlorinated aromatic aldehyde derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive aldehyde group and a substituted phenyl ring, offering versatility in nucleophilic addition and condensation reactions. The presence of both chloro and fluoro substituents enhances its utility in fine chemical synthesis, particularly in the development of bioactive compounds. The compound exhibits moderate stability under standard conditions, making it suitable for controlled reactions. Its well-defined molecular structure allows for precise functionalization, supporting its use in specialized synthetic pathways. Proper handling under inert conditions is recommended to preserve reactivity.

3-(4-chloro-3-fluorophenyl)propanal structure

1057671-10-9 structure

Product Name:3-(4-chloro-3-fluorophenyl)propanal

CAS No:1057671-10-9

MF:C₉H₈ClFO

MW:186.610625267029

MDL:MFCD09028617

CID:4672589

PubChem ID:53434328

Update Time:2025-06-08

3-(4-chloro-3-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

- 3-(4-chloro-3-fluoro-phenyl)-propionaldehyde
- FQMVLUIOYSDHKA-UHFFFAOYSA-N
- 3-(4'-Chloro-3'-fluorophenyl)propionaldehyde
- 3-(4-chloro-3-fluorophenyl)propanal
- MDL： MFCD09028617
- Inchi： 1S/C9H8ClFO/c10-8-4-3-7(2-1-5-12)6-9(8)11/h3-6H,1-2H2
- InChI Key： FQMVLUIOYSDHKA-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1F)CCC=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 152
Topological Polar Surface Area: 17.1

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